Cas no 1803837-92-4 (4-Bromo-2-ethylbenzo[d]oxazole)

• Product Name: 4-Bromo-2-ethylbenzo[d]oxazole
• CAS No: 1803837-92-4
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 4819559
• Update Time: 2025-10-31

4-Bromo-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-ethylbenzo[d]oxazole

• Inchi： 1S/C9H8BrNO/c1-2-8-11-9-6(10)4-3-5-7(9)12-8/h3-5H,2H2,1H3
• InChI Key： ANBDVSBSWBKYIA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(CC)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Additional information on 4-Bromo-2-ethylbenzo[d]oxazole

Comprehensive Overview of 4-Bromo-2-ethylbenzo[d]oxazole (CAS No. 1803837-92-4)

4-Bromo-2-ethylbenzo[d]oxazole (CAS No. 1803837-92-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and agrochemical development. This heterocyclic compound, characterized by its benzo[d]oxazole core structure, is widely utilized as a key intermediate in the synthesis of more complex molecules. Its unique chemical properties, including the presence of a bromine substituent and an ethyl group, make it a versatile building block for researchers aiming to develop novel compounds with enhanced bioactivity or material performance.

In recent years, the demand for 4-Bromo-2-ethylbenzo[d]oxazole has surged due to its applications in the development of fluorescent dyes, OLED materials, and pharmaceutical intermediates. Researchers are particularly interested in its potential role in creating high-efficiency light-emitting diodes (LEDs) and organic electronic devices, which are critical for next-generation display technologies. Additionally, its incorporation into agrochemical formulations has shown promise in enhancing crop protection agents, aligning with the global push for sustainable agriculture.

The synthesis of 4-Bromo-2-ethylbenzo[d]oxazole typically involves multi-step organic reactions, including bromination and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and purity. Analytical methods like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

From an environmental and safety perspective, 4-Bromo-2-ethylbenzo[d]oxazole is handled under controlled conditions to minimize risks. While it is not classified as hazardous under standard regulations, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Its stability under various pH conditions makes it suitable for diverse industrial applications without significant degradation concerns.

Market trends indicate a growing interest in custom synthesis services for 4-Bromo-2-ethylbenzo[d]oxazole, driven by its expanding applications. Companies specializing in fine chemicals and contract research are increasingly offering tailored solutions to meet the specific needs of clients in academia and industry. Furthermore, the compound's compatibility with green chemistry principles has positioned it as a candidate for eco-friendly manufacturing processes, resonating with the global emphasis on sustainability.

In conclusion, 4-Bromo-2-ethylbenzo[d]oxazole (CAS No. 1803837-92-4) stands out as a pivotal compound in modern chemical research. Its multifaceted applications, from electronic materials to life sciences, underscore its importance in advancing technological and scientific innovations. As research continues to uncover new uses for this molecule, its relevance in both industrial and academic settings is expected to grow exponentially.